B026
Overview
Description
B026 is a novel, highly selective, potent inhibitor of p300/CBP histone acetyltransferases (HAT) with IC50 values of 1.8 nM to p300 and 9.5 nM to CBP enzyme inhibitory activity.
Scientific Research Applications
Potent and Selective Inhibition in Cancer Research
B026 has been identified as a highly potent and selective inhibitor of p300/CBP histone acetyltransferases (HAT), with significant implications for cancer research. It demonstrates an IC50 value of 1.8 nM to p300 and 9.5 nM to CBP enzyme inhibitory activity, positioning it as a potentially powerful tool in targeting these enzymes. B026's ability to achieve dose-dependent tumor growth inhibition in animal models of human cancer further underscores its potential as a clinical development candidate in cancer therapeutics (Yang et al., 2020).
Role in Cellular Processes and Disease Models
B026's molecular interactions and functions extend beyond cancer research. Investigations into subcellular distribution of related proteins, like Bcl-2, have revealed their presence in various cellular compartments such as the nuclear envelope, endoplasmic reticulum, and outer mitochondrial membranes. This research provides insights into the molecular pathways and cellular processes in which B026-related proteins may play a role, further expanding the potential applications of B026 in scientific research (Krajewski et al., 1993).
Genetic Associations in Autoimmune Diseases
Studies have also linked genetic variations related to proteins like B026 to diseases such as primary Sjögren's syndrome-associated lymphoma. This suggests potential applications of B026 in understanding the genetic basis of autoimmune diseases and their associated complications, thereby contributing to the development of targeted therapies (Nocturne et al., 2015).
Application in Energy Chemistry
B026 has also been referenced in the context of energy chemistry, particularly in the strategic development and discipline layout of energy chemistry research. This indicates its potential relevance in the broader field of energy science, though the specifics of its application in this domain remain to be further explored (Liang et al., 2021).
properties
Molecular Formula |
C28H24F4N4O4 |
|---|---|
Molecular Weight |
556.5176 |
IUPAC Name |
(S)-1'-(2-((S)-7-Fluoro-3-(trifluoromethyl)-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)-2-oxoethyl)-5-(1-methyl-1H-pyrazol-4-yl)-2,3-dihydrospiro[indene-1,3'-pyrrolidine]-2',5'-dione |
InChI |
InChI=1S/C28H24F4N4O4/c1-34-12-19(11-33-34)16-2-4-21-17(8-16)6-7-27(21)10-24(37)36(26(27)39)14-25(38)35-13-18-9-20(29)3-5-22(18)40-15-23(35)28(30,31)32/h2-5,8-9,11-12,23H,6-7,10,13-15H2,1H3/t23-,27-/m0/s1 |
InChI Key |
DYRHOWZLCQQLTA-HOFKKMOUSA-N |
SMILES |
O=C([C@]12CCC3=C1C=CC(C4=CN(C)N=C4)=C3)N(CC(N5[C@H](C(F)(F)F)COC6=CC=C(F)C=C6C5)=O)C(C2)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
B026; B-026; B 026 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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